Cas no 81748-00-7 (1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans-)

1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans- structure
81748-00-7 structure
Product Name:1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans-
CAS No:81748-00-7
MF:C18H24N4
MW:296.409963607788
CID:703207
PubChem ID:25052289
Update Time:2025-04-19

1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclohexanediamine, N,N'-bis(2-pyridinylmethyl)-, trans-
    • (1R,2R)-1-N,2-N-bis(pyridin-2-ylmethyl)cyclohexane-1,2-diamine
    • trans-N,N'-bis(2-pyridylmethyl)-1,2-diaminocyclohexane
    • DTXSID40648561
    • 81748-00-7
    • SCHEMBL18920810
    • (1R,2R)-N~1~,N~2~-Bis[(pyridin-2-yl)methyl]cyclohexane-1,2-diamine
    • Inchi: 1S/C18H24N4/c1-2-10-18(22-14-16-8-4-6-12-20-16)17(9-1)21-13-15-7-3-5-11-19-15/h3-8,11-12,17-18,21-22H,1-2,9-10,13-14H2/t17-,18-/m1/s1
    • InChI Key: ROVCIMFUQIQGIJ-QZTJIDSGSA-N
    • SMILES: N(CC1C=CC=CN=1)[C@@H]1CCCC[C@H]1NCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 296.20009678g/mol
  • Monoisotopic Mass: 296.20009678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.8Ų
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